Cas no 1806452-45-8 (Ethyl 2,6-dimethoxy-4-fluorobenzoate)

• Product Name: Ethyl 2,6-dimethoxy-4-fluorobenzoate
• CAS No: 1806452-45-8
• MF: C₁₁H₁₃FO₄
• MW: 228.216927289963
• CID: 4959115
• Update Time: 2025-06-13

Ethyl 2,6-dimethoxy-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dimethoxy-4-fluorobenzoate

• Inchi： 1S/C11H13FO4/c1-4-16-11(13)10-8(14-2)5-7(12)6-9(10)15-3/h5-6H,4H2,1-3H3
• InChI Key： ZJMMZUOYUSYSQC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)OCC)=C(C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 220
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 2,6-dimethoxy-4-fluorobenzoate

Comprehensive Overview of Ethyl 2,6-dimethoxy-4-fluorobenzoate (CAS No. 1806452-45-8)

Ethyl 2,6-dimethoxy-4-fluorobenzoate (CAS No. 1806452-45-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, characterized by its fluorine and methoxy functional groups, has garnered significant attention due to its unique chemical properties and potential applications. Researchers and industries are increasingly exploring its role in drug intermediate synthesis, flavors and fragrances, and material science, aligning with the growing demand for high-performance fine chemicals.

The molecular structure of Ethyl 2,6-dimethoxy-4-fluorobenzoate features a benzoate core substituted with electron-donating methoxy groups and an electron-withdrawing fluorine atom, creating a balanced electronic environment. This design enhances its reactivity in cross-coupling reactions and catalytic transformations, making it a valuable building block for heterocyclic compounds. Recent studies highlight its utility in green chemistry initiatives, where its moderate solubility and stability support sustainable synthesis protocols.

In the context of user-searched trends, questions like "What are the applications of fluorinated benzoates?" or "How to synthesize Ethyl 2,6-dimethoxy-4-fluorobenzoate?" reflect the compound's relevance. The rise of AI-assisted molecular design has further propelled interest in such derivatives, as computational tools predict their efficacy in targeted drug delivery systems. Additionally, its compatibility with biodegradable polymers aligns with the global push for eco-friendly materials.

From a technical perspective, Ethyl 2,6-dimethoxy-4-fluorobenzoate exhibits a melting point range of 45–50°C and a boiling point of approximately 280°C under standard conditions. Its spectroscopic data (e.g., NMR, IR) are well-documented, aiding in quality control during industrial-scale production. The compound’s low toxicity profile, as indicated by preliminary assays, positions it favorably for cosmetic formulations and food additive research, though further clinical validation is warranted.

Market analysts note a surge in demand for fluorinated aromatic compounds, driven by their bioavailability enhancements in APIs (Active Pharmaceutical Ingredients). Ethyl 2,6-dimethoxy-4-fluorobenzoate is no exception, with patents citing its use in anticancer agent scaffolds and antimicrobial coatings. Its synthesis typically involves esterification of corresponding acids under mild acidic conditions, followed by purification via column chromatography—a process optimized for high yield and minimal waste.

Looking ahead, innovations in continuous flow chemistry and photocatalysis may further streamline the production of Ethyl 2,6-dimethoxy-4-fluorobenzoate. As regulatory frameworks evolve to prioritize safer chemical alternatives, this compound’s versatility ensures its prominence in both academic and industrial settings. For researchers seeking detailed synthetic protocols or structure-activity relationships, peer-reviewed journals and open-access databases remain indispensable resources.